Cas no 37156-84-6 (4-(5-Amino-6-benzylpyrazin-2-yl)phenol)
4-(5-Amino-6-benzylpyrazin-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-Amino-6-benzylpyrazin-2-yl)phenol
- 4-(5-amino-6-benzyl-1H-pyrazin-2-ylidene)cyclohexa-2,5-dien-1-one
- Phenol,4-[5-amino-6-(phenylmethyl)- pyrazinyl]-
- AF-350
- coelenteramine
- CE63ZJ743V
- 2-AMINO-3-BENZYL 5-(P-HYDROXYPHENYL)PYRAZINE
- F81323
- AKOS015891395
- FT-0758543
- Q5140608
- 4-[5-azanyl-6-(phenylmethyl)pyrazin-2-yl]phenol
- Phenol,4-[5-amino-6-(phenylmethyl)-pyrazinyl]-
- Etioluciferin (oplophorus)
- DTXSID30958363
- 2-amino-3-benzyl-5-(4-hydroxyphenyl)pyrazine
- Phenol, 4-[5-amino-6-(phenylmethyl)pyrazinyl]-
- VKB
- 4-(5-AMINO-6-(PHENYLMETHYL)-2-PYRAZINYL)PHENOL
- AF350
- 4-(5-Amino-6-benzyl-2-pyrazinyl)phenol
- UNII-CE63ZJ743V
- AETIOLUCIFERIN
- 2-Amino-3-benzyl-5-(p-hydroxyphenyl)pyrazine
- AF 350
- SCHEMBL935274
- Phenol, 4-(5-amino-6-(phenylmethyl)pyrazinyl)-
- Etioluciferin
- 37156-84-6
- Oprea1_099028
-
- MDL: MFCD00082762
- Inchi: 1S/C17H15N3O/c18-17-15(10-12-4-2-1-3-5-12)20-16(11-19-17)13-6-8-14(21)9-7-13/h1-9,11,21H,10H2,(H2,18,19)
- InChI Key: BWNPYAKFDUFNND-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)C1=CN=C(C(CC2C=CC=CC=2)=N1)N
Computed Properties
- Exact Mass: 277.12200
- Monoisotopic Mass: 277.121512
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5
- XLogP3: 2.7
Experimental Properties
- Density: 1.23
- Boiling Point: 446.9°Cat760mmHg
- Flash Point: 224.1°C
- Refractive Index: 1.653
- PSA: 72.03000
- LogP: 3.60340
4-(5-Amino-6-benzylpyrazin-2-yl)phenol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(5-Amino-6-benzylpyrazin-2-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168220-1g |
4-(5-amino-6-benzylpyrazin-2-yl)phenol |
37156-84-6 | 95%+ | 1g |
$1496 | 2021-08-05 | |
| Chemenu | CM168220-1g |
4-(5-amino-6-benzylpyrazin-2-yl)phenol |
37156-84-6 | 95%+ | 1g |
$1652 | 2023-03-04 | |
| Alichem | A099001127-1g |
4-(5-Amino-6-benzylpyrazin-2-yl)phenol |
37156-84-6 | 95% | 1g |
$1801.88 | 2023-09-02 | |
| Alichem | A099001127-5g |
4-(5-Amino-6-benzylpyrazin-2-yl)phenol |
37156-84-6 | 95% | 5g |
$4831.74 | 2023-09-02 | |
| eNovation Chemicals LLC | D972513-1g |
4-(5-amino-6-benzylpyrazin-2-yl)phenol |
37156-84-6 | 97% | 1g |
$700 | 2024-05-24 | |
| eNovation Chemicals LLC | D972513-5g |
4-(5-amino-6-benzylpyrazin-2-yl)phenol |
37156-84-6 | 97% | 5g |
$1850 | 2024-05-24 | |
| eNovation Chemicals LLC | D972513-10g |
4-(5-amino-6-benzylpyrazin-2-yl)phenol |
37156-84-6 | 97% | 10g |
$3000 | 2024-05-24 | |
| eNovation Chemicals LLC | D972513-25g |
4-(5-amino-6-benzylpyrazin-2-yl)phenol |
37156-84-6 | 97% | 25g |
$5180 | 2024-05-24 | |
| eNovation Chemicals LLC | D972513-100g |
4-(5-amino-6-benzylpyrazin-2-yl)phenol |
37156-84-6 | 97% | 100g |
$13670 | 2024-05-24 | |
| Ambeed | A442271-10g |
4-(5-Amino-6-benzylpyrazin-2-yl)phenol |
37156-84-6 | 95+% | 10g |
$3608.0 | 2024-04-19 |
4-(5-Amino-6-benzylpyrazin-2-yl)phenol Related Literature
-
Eric Lindberg,Shin Mizukami,Keiji Ibata,Takashi Fukano,Atsushi Miyawaki,Kazuya Kikuchi Chem. Sci. 2013 4 4395
-
Tianyu Jiang,Lupei Du,Minyong Li Photochem. Photobiol. Sci. 2016 15 466
-
Tianyu Jiang,Lupei Du,Minyong Li Photochem. Photobiol. Sci. 2016 15 466
-
4. A potential photoaffinity probe for labelling the active site of aequorin: a photolabile coelenterazine analogue with a trifluoromethyldiazirine groupFeng Qi Chen,Jing Ling Zheng,Takashi Hirano,Haruki Niwa,Yoshihiro Ohmiya,Mamoru Ohashi J. Chem. Soc. Perkin Trans. 1 1995 2129
-
5. Chemi- and bio-luminescent properties of coelenterazine analogues possessing an adamantyl groupTakashi Hirano,Ryo Negishi,Mihoko Yamaguchi,Feng Qi Chen,Yoshihiro Ohmiya,Frederick I. Tsuji,Mamoru Ohashi J. Chem. Soc. Chem. Commun. 1995 1335
Additional information on 4-(5-Amino-6-benzylpyrazin-2-yl)phenol
Introduction to 4-(5-Amino-6-benzylpyrazin-2-yl)phenol (CAS No. 37156-84-6)
4-(5-Amino-6-benzylpyrazin-2-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 37156-84-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule features a pyrazine core substituted with an amino group at the 5-position and a benzyl group at the 6-position, linked to a phenolic hydroxyl group at the 2-position. The structural arrangement of this compound imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.
The pyrazine moiety is a six-membered aromatic ring containing two adjacent nitrogen atoms, which is known for its ability to participate in hydrogen bonding and metal coordination, thereby influencing its interaction with biological targets. In 4-(5-Amino-6-benzylpyrazin-2-yl)phenol, the presence of the 5-amino group enhances its reactivity, allowing for further functionalization through condensation, alkylation, or coupling reactions. The 6-benzyl substituent contributes to steric hindrance and can modulate the compound's solubility and metabolic stability, which are critical factors in drug design.
The phenol group at the 2-position of the pyrazine ring is another key feature, as it provides a site for hydrogen bonding interactions with biological macromolecules. This functionality is particularly relevant in medicinal chemistry, where phenolic compounds are frequently employed in the development of enzyme inhibitors, receptor modulators, and antioxidant agents. The combination of these structural elements in 4-(5-Amino-6-benzylpyrazin-2-yl)phenol makes it a versatile intermediate for synthesizing more complex molecules with potential pharmacological activity.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. Pyrazine derivatives, in particular, have garnered attention due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyrazine-based scaffolds can exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The specific substitution pattern in 4-(5-Amino-6-benzylpyrazin-2-yl)phenol may contribute to its potential utility in these areas by fine-tuning electronic distributions and steric interactions.
In the context of contemporary pharmaceutical research, 4-(5-Amino-6-benzylpyrazin-2-yl)phenol has been explored as a precursor for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By modifying the pyrazine core with appropriate substituents, researchers can design molecules that selectively inhibit aberrant kinase activity. The amino and benzyl groups in this compound provide handles for further derivatization, enabling the creation of potent and selective kinase inhibitors with improved pharmacokinetic profiles.
Additionally, the phenolic hydroxyl group offers opportunities for conjugation with other bioactive molecules or for further functionalization via esterification or etherification reactions. Such modifications can enhance solubility, bioavailability, or target specificity. For example, recent studies have shown that phenolic compounds conjugated to targeting ligands can be used in targeted drug delivery systems, where they selectively accumulate at sites of disease or injury.
The synthesis of 4-(5-Amino-6-benzylpyrazin-2-yl)phenol typically involves multi-step organic transformations starting from commercially available precursors such as pyrazine derivatives and benzylamine. Key synthetic steps include nucleophilic substitution reactions to introduce the amino and benzyl groups at specific positions on the pyrazine ring, followed by oxidation or hydroxylation to install the phenolic hydroxyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.
The pharmacological evaluation of 4-(5-Amino-6-benzylpyrazin-2-yl)phenol has revealed promising activities in preclinical models. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammation and oxidative stress pathways. For instance, it has shown potential as an inhibitor of lipoxygenase enzymes, which are key mediators of inflammatory responses. Furthermore, preliminary animal studies suggest that this compound may exhibit protective effects against neurodegenerative diseases by modulating oxidative stress and mitochondrial dysfunction.
The structural features of 4-(5-Amino-6-benzylpyrazin-2-yl)phenol also make it an attractive candidate for developing antimicrobial agents. The pyrazine core can interact with bacterial enzymes or DNA gyrase, disrupting essential cellular processes. The presence of both amino and phenolic groups allows for hydrogen bonding interactions with bacterial cell wall components or membrane receptors. Such interactions could lead to the development of novel antibiotics or antifungal agents capable of overcoming existing resistance mechanisms.
In conclusion,4-(5-Amino-6-benzylpyrazin-2-y l)phenol (CAS No. 37156-84-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural composition enables diverse biological activities ranging from enzyme inhibition to antimicrobial effects. Ongoing studies continue to explore its therapeutic applications and optimize synthetic routes for large-scale production. As our understanding of molecular interactions evolves,4-(5-Amino -6-benzylpy razin -2 -y l )phen ol is poised to play an increasingly important role in addressing global health challenges through innovative chemical biology approaches.
37156-84-6 (4-(5-Amino-6-benzylpyrazin-2-yl)phenol) Related Products
- 123438-06-2(Phenol, 4-[5-amino-6-(cyclopentylmethyl)-2-pyrazinyl]-)
- 123437-52-5(PHENOL, 4-(5-AMINO-6-PENTYLPYRAZINYL)-)
- 123437-73-0(2-amino-3-benzyl-5-(4-methoxyphenyl)pyrazine-1-oxide)
- 187961-92-8((3-amino-6-(4-hydroxyphenyl)pyrazin-2-yl)(phenyl)methanone)
- 40040-81-1(2-Pyrazinamine,5-(4-methoxyphenyl)-3-(phenylmethyl)-)
- 70217-86-6(2-Amino-3-benzyl-5-phenylpyrazine)
- 123437-53-6(Phenol, 4-[5-amino-6-(2-methylpropyl)pyrazinyl]-)
- 123437-55-8(Phenol, 4-[5-amino-6-(2-cyclohexylethyl)pyrazinyl]-)
- 204770-67-2(Phenol, 4-(5-aminopyrazinyl)-)
- 328233-26-7(Phenol, 3-(5-aminopyrazinyl)-)